Cas no 1000339-95-6 (2-(Ethoxycarbonyl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(Ethoxycarbonyl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1000339-95-6
• MF: C₈H₆F₃NO₄S
• MW: 269.197751522064
• CID: 2101421
• Update Time: 2023-08-03

2-(Ethoxycarbonyl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(ETHOXYCARBONYL)-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE-5-CARBOXYLIC ACID
• 2-(ETHOXYCARBONYL)-4-(TRIFLUOROMETHYL)-1,3-THIAZOL
• 2-(Ethoxycarbonyl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C8H6F3NO4S/c1-2-16-7(15)5-12-4(8(9,10)11)3(17-5)6(13)14/h2H2,1H3,(H,13,14)
• InChI Key： BUEHLOFVAJZZLE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC(C(F)(F)F)=C1C(=O)O

Computed Properties

• Exact Mass: 268.997
• Monoisotopic Mass: 268.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105